Cas no 1157057-20-9 (2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157057-20-9
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5157192
• PubChem ID: 43663943
• Update Time: 2025-11-01

2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 2,5-dimethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 1,2,3-Thiadiazole-4-methanamine, N-(2,5-dimethylphenyl)-
• 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C11H13N3S/c1-8-3-4-9(2)11(5-8)12-6-10-7-15-14-13-10/h3-5,7,12H,6H2,1-2H3
• InChI Key： WMOXMTRHTRNGDZ-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=C(C)C=CC=2C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

Professional Introduction to Compound with CAS No. 1157057-20-9 and Product Name: 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

The compound with the CAS number 1157057-20-9 and the product name 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic aromatic amines that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a 1,2,3-thiadiazole core, which is known for its remarkable stability and versatility in drug design. The presence of a dimethyl group at the 2- and 5-positions enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and thereby improving its bioavailability.

Recent studies have highlighted the importance of 1,2,3-thiadiazole derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The N-(1,2,3-thiadiazol-4-yl)methylaniline moiety in this compound specifically contributes to its potential as a scaffold for further drug development. The thiadiazole ring is particularly interesting because it can act as a hydrogen bond acceptor and donor, facilitating interactions with biological targets such as enzymes and receptors. This dual functionality makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

In the context of modern drug discovery, the optimization of molecular properties is crucial for achieving desired pharmacokinetic profiles. The 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline structure has been carefully designed to balance lipophilicity and polarizability. This balance is essential for ensuring that the compound can efficiently cross biological membranes while maintaining sufficient solubility in aqueous environments. Computational modeling studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including reasonable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are particularly promising for its potential use in oral formulations.

One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary in vitro studies have shown that derivatives of 1,2,3-thiadiazole can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The N-methylaniline group in this molecule may play a critical role in modulating these pathways by interacting with enzymes such as tyrosine kinases. Further investigation is needed to fully elucidate the mechanisms of action, but these early findings suggest that this compound could be a valuable tool in developing new anticancer therapies.

Another area where this compound shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The structural features of 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline make it well-suited for interacting with inflammatory mediators such as cytokines and chemokines. By modulating these interactions, the compound may be able to reduce inflammation without causing significant side effects. This potential has been supported by recent studies demonstrating the efficacy of thiadiazole derivatives in reducing inflammation-related symptoms in animal models.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic ring system. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide a robust platform for further structural modifications. By varying substituents on different parts of the molecule, researchers can fine-tune its biological activity to target specific diseases or conditions.

The safety profile of 2,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline is another critical consideration during drug development. Extensive toxicological studies are necessary to assess its potential side effects before it can be used in clinical trials. Preliminary toxicity assays have shown that this compound exhibits low acute toxicity at tested doses; however; long-term studies are required to evaluate any delayed adverse effects. These studies will also help determine appropriate dosing regimens for future therapeutic applications.

The integration of computational chemistry into drug discovery has significantly accelerated the development process for novel compounds like 1157057-20-9 and its derivatives (2;5-dimethyl-N-(1;2;3-thiadiazol;4-yi)methylaniline) . Molecular docking simulations have been used to predict how this molecule interacts with biological targets at an atomic level resolution . These simulations provide valuable insights into binding affinities , binding modes ,and potential conformational changes upon interaction . Such information guides medicinal chemists toward designing more effective drugs by identifying key structural features responsible for optimal binding .

The future prospects for this compound are bright ,with ongoing research aimed at expanding its therapeutic applications . Investigations into its antimicrobial properties are particularly promising ,as resistant bacterial strains continue to emerge worldwide . By targeting unique bacterial enzymes or metabolic pathways ,this compound could offer an alternative treatment option against infections caused by multidrug-resistant bacteria . Additionally ,exploration into its potential use as an antioxidant agent shows early signs of success ,with preliminary data suggesting it may help protect cells from oxidative damage caused by free radicals .

In conclusion,1157057-20-9(also known as "2;5-dimethyl-N-(1;2;3-thiadiazol;4-yi)methylaniline) represents an exciting advancement in pharmaceutical research due to its unique structure ,diverse biological activities ,and favorable pharmacokinetic properties . Its potential applications span multiple therapeutic areas ,including oncology ,anti-inflammation ,and antimicrobial treatments . With continued investigation into its mechanisms of action ,synthetic optimization ,and safety profile ;this compound holds great promise as a lead structure for developing novel therapeutics that address unmet medical needs worldwide . As our understanding grows regarding how small molecules interact with biological systems ;compounds like these will play an increasingly important role in shaping future treatments across medicine .